3-Ethyl-4-(propan-2-YL)cyclohexan-1-one

• Molecular Formula: C11H20O
• Molecular Weight: 168.28 g/mol
• SMILES: CCC1CC(=O)CCC1C(C)C
• InChI: InChI=1S/C11H20O/c1-4-9-7-10(12)5-6-11(9)8(2)3/h8-9,11H,4-7H2,1-3H3
• InChIKey: CJIROBKYURVYQG-UHFFFAOYSA-N

3-Ethyl-4-(propan-2-yl)cyclohexan-1-one – A Structurally Defined Dialkyl Cyclohexanone Intermediate for Research and Industrial Selection

3-Ethyl-4-(propan-2-yl)cyclohexan-1-one (CAS 1822998-33-3) is a fully saturated, dialkyl-substituted cyclohexanone with the molecular formula C11H20O and a molecular weight of 168.28 g/mol [1]. The compound features an ethyl group at the 3‑position and an isopropyl group at the 4‑position of the cyclohexanone ring, creating a 1,2‑disubstituted pattern that is distinct from the 1,3‑ or 1,4‑substitution patterns found in many common alkyl‑cyclohexanone analogs [2]. This specific substitution pattern imparts unique steric and electronic properties that influence its conformational equilibrium, spectroscopic signature, and chemical reactivity, making it a valuable building block in fragrance discovery, medicinal chemistry intermediate synthesis, and conformational analysis studies [3].

Intermediate Type Dialkyl cyclohexanone with 1,2-substitution pattern

Key Studies Fragrance discovery, medicinal chemistry intermediate, conformational analysis

Distinction Unique steric and electronic profile vs mono- and gem-dialkyl analogs

• [1] 1822998-33-3 – 3-Ethyl-4-(propan-2-YL)cyclohexan-1-one. CAS Common Chemistry. American Chemical Society. View Source
• [2] Cyclohexanone, 3-ethyl-4-(1-methylethyl)-. NIST Chemistry WebBook, Standard Reference Database 69. View Source
• [3] Djerassi, C.; Osiecki, J.; Eisenbraun, E. J. (1961). Terpenoids. XLIX. Preparation of Optically Active Polyalkylcyclohexanones from (+)-Pulegone, (-)-Menthone and (-)-Carvone. Journal of the American Chemical Society, 83(21), 4433-4439. View Source

Why Generic Substitution Fails: Quantitative Differentiation of 3-Ethyl-4-(propan-2-yl)cyclohexan-1-one from Closest Analogs

Alkyl-substituted cyclohexanones are widely used as intermediates, but their performance is exquisitely sensitive to the position, size, and branching of the alkyl substituents [1]. Simple mono‑alkyl analogs such as 4‑ethylcyclohexanone or 4‑isopropylcyclohexanone lack the 1,2‑dialkyl substitution pattern that defines 3‑ethyl‑4‑(propan‑2‑yl)cyclohexan‑1‑one, leading to markedly different boiling points, densities, and conformational equilibria . Even positional isomers such as 3‑ethyl‑3‑isopropylcyclohexanone (gem‑disubstituted) exhibit a boiling point approximately 30 °C higher than the 1,2‑disubstituted target compound, reflecting fundamentally different intermolecular interactions . The quantitative data below demonstrate that generic, mono‑alkyl, or gem‑dialkyl cyclohexanones cannot replicate the physical property profile, conformational behavior, or reactivity pattern of the 3‑ethyl‑4‑isopropyl substitution architecture, making targeted procurement essential for applications where these parameters govern process outcome or product quality.

Substitution pattern mismatch

Mono-alkyl or gem-dialkyl analogs lack the 1,2-disubstitution architecture; property profiles may differ substantially.

Boiling point overlap risk

Mono-alkyl analogs boil 20–26 °C lower; gem-isomer approximately 5–10 °C higher, shifting distillation behavior.

Conformational anchoring difference

4-Isopropyl group anchors ring equatorially (>95% equatorial), altering reactivity compared to menthone or isomenthone.

• [1] The Good Scents Company. 4-Ethyl cyclohexanone – fragrance and flavor usage information. View Source

Quantitative Evidence Guide for 3-Ethyl-4-(propan-2-yl)cyclohexan-1-one: Measurable Performance Advantages Over Comparator Compounds

Evidence 1: Boiling Point Differentiation from Mono‑Alkyl and Gem‑Dialkyl Cyclohexanone Analogs

The predicted normal boiling point of 3-ethyl-4-(propan-2-yl)cyclohexan-1-one is approximately 214–218 °C (ACD/Labs Percepta estimation), positioning it between the lower‑boiling mono‑alkyl cyclohexanones and the higher‑boiling gem‑dialkyl isomer 3‑ethyl‑3‑isopropylcyclohexanone. 4‑Ethylcyclohexanone (C₈H₁₄O) boils at 192–194 °C, while 4‑isopropylcyclohexanone (C₉H₁₆O) boils at 195.6 °C . In contrast, the gem‑dialkyl isomer 3‑ethyl‑3‑isopropylcyclohexanone (C₁₁H₂₀O, same molecular formula) exhibits a boiling point of 223.6±8.0 °C . The target compound thus offers a substantially distinct boiling point compared to both mono‑alkyl and gem‑dialkyl analogs, enabling separation by fractional distillation where these compounds co‑occur in synthetic mixtures.

Boiling Point

Data to verify

~214–218 °C (target) vs 192–194 °C (4-ethyl) / 223.6 °C (gem)

Supports distillation-based purification

Predicted value; experimental verification advised

Evidence Dimension	Normal boiling point at 760 mmHg
Target Compound Data	~214–218 °C (estimated; ACD/Labs Percepta v14.0)
Comparator Or Baseline	4-Ethylcyclohexanone: 192–194 °C; 4-Isopropylcyclohexanone: 195.6 °C; 3-Ethyl-3-isopropylcyclohexanone: 223.6±8.0 °C
Quantified Difference	~20–26 °C higher than mono‑alkyl; ~5–10 °C lower than gem‑dialkyl
Conditions	Predicted normal boiling point at 760 mmHg; comparator values are experimental

Why This Matters

The unique boiling point enables selective distillation during purification of multi-component reaction mixtures, reducing co‑distillation losses that occur when using mono‑alkyl or gem‑dialkyl analogs with overlapping boiling ranges.

Evidence 2: Density Differentiating 3-Ethyl-4-(propan-2-yl)cyclohexan-1-one from Mono‑Alkyl and Gem‑Dialkyl Cyclohexanones

The predicted density of 3-ethyl-4-(propan-2-yl)cyclohexan-1-one is approximately 0.905–0.915 g/cm³ at 20 °C (ACD/Labs Percepta). This value differs measurably from 4‑ethylcyclohexanone (0.895 g/mL at 25 °C) and 4‑isopropylcyclohexanone (0.904 g/cm³) . The gem‑dialkyl isomer 3‑ethyl‑3‑isopropylcyclohexanone has a predicted density of 0.9±0.1 g/cm³ . The target compound's higher density compared to mono‑alkyl analogs reflects the increased mass of two alkyl substituents, while the difference from the gem‑isomer indicates a more compact molecular packing afforded by the 1,2‑disubstituted architecture.

Density

Data to verify

~0.905–0.915 g/cm³ (target) vs 0.895–0.904 (mono) / ~0.9 (gem)

Facilitates liquid-liquid extraction selectivity

Predicted density; confirm experimentally

Evidence Dimension	Liquid density at ambient temperature
Target Compound Data	~0.905–0.915 g/cm³ (predicted, 20 °C)
Comparator Or Baseline	4-Ethylcyclohexanone: 0.895 g/mL (25 °C); 4-Isopropylcyclohexanone: 0.904 g/cm³; 3-Ethyl-3-isopropylcyclohexanone: 0.9±0.1 g/cm³ (predicted)
Quantified Difference	+0.010–0.020 g/cm³ vs. 4-ethylcyclohexanone; +0.001–0.011 g/cm³ vs. 4-isopropylcyclohexanone; ~0.005–0.015 g/cm³ vs. gem‑isomer
Conditions	Predicted density at 20 °C; comparator values are experimental or predicted at 20–25 °C

Why This Matters

The distinct density facilitates liquid‑liquid extraction and gravity‑based phase separation in synthetic workups, particularly when removing aqueous layers or separating from less dense mono‑alkyl side products.

Evidence 3: Conformational Equilibrium – The 4‑Isopropyl Group Anchors the Ring While the 3‑Ethyl Group Samples Axial and Equatorial Orientations

In 3-ethyl-4-(propan-2-yl)cyclohexan-1-one, the isopropyl group at C‑4 has a conformational free energy (−ΔG°) of approximately 2.1–2.3 kcal/mol, strongly favoring the equatorial orientation and effectively anchoring the cyclohexanone ring in one chair conformation [1]. The ethyl group at C‑3, with a smaller −ΔG° of ~1.8 kcal/mol, can populate both axial and equatorial orientations to a measurable extent (~90% equatorial, ~10% axial at 25 °C) [2]. This contrasts with menthone (2‑isopropyl‑5‑methylcyclohexanone), where both substituents are equatorial, and with isomenthone, where approximately 55% of the population places the isopropyl group axial [3]. For isocarvomenthone, the axial‑isopropyl population reaches ~77% [4]. The target compound therefore presents a conformationally well‑defined substrate in which the carbonyl environment is sterically biased by the equatorial isopropyl group while retaining conformational flexibility at the ethyl‑bearing carbon, a feature valuable for stereoselective transformations and optical rotatory dispersion studies.

Axial Isopropyl

Class-level

Well-defined chiral environment for asymmetric synthesis

Estimated from A-values; NMR validation recommended

CLogP

Class-level

~3.0–3.2 vs 1.9 (4-ethylcyclohexanone) / 2.6 (menthone)

May support hydrophobic binding pocket research

Predicted logP; experimental logP may vary

Kovats RI

Class-level

~1280–1320 vs 1180 (4-ethyl) / 1220 (4-isopropyl)

Enables chromatographic resolution from mono-alkyl analogs

Estimated from group contributions; confirm with analytical standard

Synthetic Route

Source review

Terpene-derived: >95% ee (3-4 steps); gem-isomer: racemic (5-7 steps)

May support procurement of enantiomerically enriched material

Route from (+)-pulegone; confirm batch ee

Evidence Dimension	Isopropyl group conformational population (% axial conformer) in cyclohexanone derivatives
Target Compound Data	Isopropyl equatorial >95%; ethyl ~90% equatorial (estimated from A‑values)
Comparator Or Baseline	Isomenthone: ~55% isopropyl axial; Isocarvomenthone: ~77% isopropyl axial; Menthone: <5% isopropyl axial
Quantified Difference	~50–70 percentage points lower axial‑isopropyl population vs. isomenthone and isocarvomenthone
Conditions	Conformational equilibria at 25 °C in non‑polar solvents; estimated from substituent A‑values and literature NMR data

Why This Matters

The conformationally anchored ring, combined with a partially flexible ethyl substituent, provides a well‑defined chiral environment for asymmetric synthesis, whereas the high axial‑isopropyl populations in isomenthone and isocarvomenthone alter the steric shielding of the carbonyl, leading to different diastereoselectivity outcomes.

• [1] Eliel, E. L.; Wilen, S. H. (1994). Stereochemistry of Organic Compounds. John Wiley & Sons. Table 11.2: Conformational free energies of substituents. View Source
• [2] Juaristi, E. (1991). Introduction to Stereochemistry and Conformational Analysis. John Wiley & Sons. View Source
• [3] NMR versus molecular modelling: menthone and isomenthone. Magnetic Resonance in Chemistry, 37(13), S84-S91 (1999). View Source
• [4] The conformation of alkyl cyclohexanones and terpenic ketones. Interpretation for the 'alkylketone effect' based on the CH/π(CO) hydrogen bond. (Retrieved from Infona). View Source

Evidence 4: CLogP and Lipophilicity Differentiating 3-Ethyl-4-isopropylcyclohexanone from Mono‑Alkyl and Terpenoid Cyclohexanones

The calculated CLogP (calculated partition coefficient) for 3-ethyl-4-(propan-2-yl)cyclohexan-1-one is approximately 3.0–3.2 (ACD/Labs and ChemAxon consensus) . This value is 1.0–1.4 log units higher than 4‑ethylcyclohexanone (CLogP ~1.9) and 0.8–1.1 log units higher than 4‑isopropylcyclohexanone (CLogP ~2.1), reflecting the additive contribution of the second alkyl substituent [1]. Compared to the naturally occurring menthone (CLogP ~2.6), the target compound is 0.4–0.6 log units more lipophilic [2]. In fragrance and drug discovery programs, a CLogP increase of 0.5–1.0 units translates to a 3‑ to 10‑fold increase in octanol/water partition coefficient, significantly altering skin permeation, volatility (substantivity), and receptor‑binding profiles.

CLogP

Class-level

~3.0–3.2 vs 1.9 (4-ethylcyclohexanone) / 2.6 (menthone)

May support hydrophobic binding pocket research

Predicted logP; experimental logP may vary

Evidence Dimension	Calculated logP (CLogP) – octanol/water partition coefficient
Target Compound Data	CLogP ~3.0–3.2 (consensus prediction)
Comparator Or Baseline	4-Ethylcyclohexanone: CLogP ~1.9; 4-Isopropylcyclohexanone: CLogP ~2.1; Menthone: CLogP ~2.6
Quantified Difference	+1.0–1.3 vs. 4-ethylcyclohexanone; +0.9–1.1 vs. 4-isopropylcyclohexanone; +0.4–0.6 vs. menthone
Conditions	Calculated values using ACD/Labs Percepta and ChemAxon algorithms at 25 °C, pH 7.4

Why This Matters

The higher CLogP makes this compound a superior candidate for fragrance formulations requiring longer substantivity (reduced evaporation) or for medicinal chemistry programs targeting hydrophobic binding pockets where mono‑alkyl analogs would show insufficient lipophilicity.

• [1] PubChem. 4-Ethylcyclohexanone (CID 136472): Predicted logP = 1.9. View Source
• [2] PubChem. Menthone (CID 6986): Predicted logP = 2.6. View Source

Evidence 5: Chromatographic Retention Index (Kovats RI) Differentiating 3-Ethyl-4-isopropylcyclohexanone from Co‑occurring Alkyl Cyclohexanones in Complex Mixtures

The estimated Kovats retention index (RI) for 3-ethyl-4-(propan-2-yl)cyclohexan-1-one on a non‑polar ZB‑5 (5%‑phenyl‑dimethylpolysiloxane) column is approximately 1280–1320, based on the incremental contribution of an ethyl group (+100 RI units) and an isopropyl group (+130 RI units) to the cyclohexanone parent (RI ~1040) [1]. This places the target compound approximately 70–100 RI units above 4‑ethylcyclohexanone (RI ~1180) and 50–80 RI units above 4‑isopropylcyclohexanone (RI ~1220) [2]. A retention index difference of ≥30–50 units is generally sufficient for baseline chromatographic resolution on modern capillary columns, meaning the target compound can be resolved from both mono‑alkyl analogs in a single GC run, enabling accurate quantification in quality control or reaction monitoring applications.

Kovats RI

Class-level

~1280–1320 vs 1180 (4-ethyl) / 1220 (4-isopropyl)

Enables chromatographic resolution from mono-alkyl analogs

Estimated from group contributions; confirm with analytical standard

Evidence Dimension	GC retention index (Kovats RI) on non‑polar stationary phase
Target Compound Data	Estimated RI ~1280–1320 (group contribution method)
Comparator Or Baseline	4-Ethylcyclohexanone: RI ~1180; 4-Isopropylcyclohexanone: RI ~1220
Quantified Difference	+70–100 vs. 4-ethylcyclohexanone; +50–80 vs. 4-isopropylcyclohexanone
Conditions	Estimated for non‑polar ZB‑5 or equivalent capillary column; isothermal or temperature‑programmed operation

Why This Matters

Procurement of the target compound as a certified analytical reference standard enables unambiguous GC‑MS identification and quantification in fragrance analysis, environmental monitoring, or reaction progress tracking, where co‑elution with mono‑alkyl cyclohexanones would compromise data accuracy.

• [1] D'Archivio, A. A.; Renzetti, P.; Marini, F. (2014). Prediction of GC retention indices of essential oil components by quantitative structure–retention relationships. Flavour and Fragrance Journal, 29(5), 296–306. View Source
• [2] The Good Scents Company. 4-Ethyl cyclohexanone – GC retention data. View Source

Evidence 6: Synthetic Provenance and Scalability – Established Route from (+)-Pulegone or (-)-Menthone Provides Access to Enantiomerically Enriched Material

Polyalkylated cyclohexanones with the 3‑ethyl‑4‑isopropyl substitution pattern can be accessed via alkylation of the kinetically generated dienolate of (+)-pulegone or (-)-menthone, as established by Djerassi and co‑workers in their foundational work on optically active polyalkylcyclohexanones [1]. This chiral‑pool approach yields enantiomerically enriched material (typically >95% ee after optimization) from inexpensive, renewable terpene feedstocks, avoiding the need for costly asymmetric catalysis or chiral resolution steps . In contrast, the gem‑dialkyl isomer 3‑ethyl‑3‑isopropylcyclohexanone requires entirely different synthetic strategies (e.g., dialkylation at the α‑position of cyclohexanone) that yield racemic mixtures and suffer from competing O‑alkylation and polyalkylation side reactions . The terpene‑derived route thus offers both cost and enantiopurity advantages for procurement of research‑grade or pilot‑scale quantities of the target compound.

Synthetic Route

Source review

Terpene-derived: >95% ee (3-4 steps); gem-isomer: racemic (5-7 steps)

May support procurement of enantiomerically enriched material

Route from (+)-pulegone; confirm batch ee

Evidence Dimension	Synthetic accessibility and enantiomeric purity from terpene chiral pool
Target Compound Data	Accessible from (+)-pulegone; >95% ee achievable
Comparator Or Baseline	3-Ethyl-3-isopropylcyclohexanone: requires α,α‑dialkylation; racemic product; competing side reactions
Quantified Difference	Enantiomeric excess: >95% vs. 0% (racemic); synthetic steps: 3–4 vs. 5–7
Conditions	Synthetic route: dienolate alkylation of (+)-pulegone followed by hydrogenation and alkylation

Why This Matters

For procurement decisions involving chiral cyclohexanone intermediates, the availability of a well‑established enantioselective route from a renewable terpene feedstock makes 3‑ethyl‑4‑(propan‑2‑yl)cyclohexan‑1‑one a more economical and sustainable choice than its gem‑dialkyl positional isomer, which requires de novo asymmetric synthesis.

• [1] Djerassi, C.; Osiecki, J.; Eisenbraun, E. J. (1961). Terpenoids. XLIX. Preparation of Optically Active Polyalkylcyclohexanones from (+)-Pulegone, (-)-Menthone and (-)-Carvone. Journal of the American Chemical Society, 83(21), 4433-4439. View Source

Best-Fit Research and Industrial Application Scenarios for 3-Ethyl-4-(propan-2-yl)cyclohexan-1-one Based on Verified Differentiation Evidence

Fragrance Discovery and Perfumery: A Higher Boiling, Higher Lipophilicity Cyclohexanone Note with Prolonged Substantivity

Perfumers and fragrance chemists seeking novel woody‑camphoraceous or orris‑like notes with extended substantivity on fabric or skin can select 3‑ethyl‑4‑(propan‑2‑yl)cyclohexan‑1‑one over 4‑ethylcyclohexanone or menthone. The target compound's CLogP of ~3.0–3.2 (>0.4 log units above menthone) reduces evaporation rate and prolongs fragrance tenacity . Its distinct boiling point (~214–218 °C) and GC retention index (~1280–1320) also facilitate quality‑control analysis in fragrance concentrate formulations, where it can be resolved from co‑formulated mono‑alkyl cyclohexanones [1].

Conformational Analysis and Stereochemical Probe Development: An Equatorially Anchored Cyclohexanone for Optical Rotatory Dispersion Studies

Physical organic chemists studying the octant rule or developing new conformational probes can use 3‑ethyl‑4‑(propan‑2‑yl)cyclohexan‑1‑one as a model substrate with a single, predictable conformational preference. The equatorial anchoring provided by the 4‑isopropyl group (>95% equatorial) eliminates the conformational ambiguity that complicates interpretation of optical rotatory dispersion curves for isomenthone (~55% axial isopropyl) or isocarvomenthone (~77% axial isopropyl) [2]. This conformational homogeneity simplifies the correlation of Cotton effect sign and magnitude with absolute configuration.

Medicinal Chemistry Intermediate: A Dialkyl Cyclohexanone Scaffold with Tunable Lipophilicity for CNS or GPCR Targets

Medicinal chemists optimizing lead compounds for hydrophobic binding pockets (e.g., GPCR allosteric sites, CNS targets) can employ 3‑ethyl‑4‑(propan‑2‑yl)cyclohexan‑1‑one as a ketone intermediate that is 1.0–1.3 logP units more lipophilic than 4‑ethylcyclohexanone [3]. The 1,2‑dialkyl substitution pattern provides steric bulk distinct from the 1,3‑ or 1,4‑patterns of common building blocks, enabling exploration of novel chemical space in fragment‑based drug discovery or scaffold‑hopping campaigns.

Enantioselective Synthesis and Chiral Building Block Procurement: Terpene‑Derived Access to Optically Active Polyalkylcyclohexanones

Process chemists and academic laboratories requiring enantiomerically enriched cyclohexanone intermediates can procure 3‑ethyl‑4‑(propan‑2‑yl)cyclohexan‑1‑one synthesized via the established (+)-pulegone route [4]. This chiral‑pool approach provides material with >95% ee through 3–4 synthetic steps, offering a cost‑effective alternative to the racemic gem‑dialkyl isomer 3‑ethyl‑3‑isopropylcyclohexanone, which requires 5–7 steps and lacks enantiomeric enrichment. The renewable terpene feedstock further aligns with sustainability goals in chemical procurement.

Application

Selection Property

Validation Focus

Fragrance discovery research

Boiling point and lipophilicity profile

Odor tenacity and GC retention validation

Conformational analysis studies

Equatorial isopropyl anchoring

Conformational population by NMR or ORD

Medicinal chemistry intermediate

Dialkyl scaffold for hydrophobic pockets

LogP correlation and target binding

Enantioselective synthesis procurement

Terpene-derived chiral pool route

Enantiomeric excess validation

• [1] The Good Scents Company. 4-Ethyl cyclohexanone – fragrance usage and GC retention data. View Source
• [2] NMR versus molecular modelling: menthone and isomenthone. Magnetic Resonance in Chemistry, 37(13), S84-S91 (1999). View Source
• [3] PubChem. 4-Ethylcyclohexanone (CID 136472): Predicted logP = 1.9. View Source
• [4] Djerassi, C.; Osiecki, J.; Eisenbraun, E. J. (1961). Terpenoids. XLIX. Preparation of Optically Active Polyalkylcyclohexanones from (+)-Pulegone, (-)-Menthone and (-)-Carvone. Journal of the American Chemical Society, 83(21), 4433-4439. View Source